Cas no 1806899-46-6 (2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806899-46-6
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4870408
• Update Time: 2025-05-28

2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-6-3-5(1-2-13)7(4-14)15-8(6)9(11)12/h3,9H,1,4,14H2
• InChI Key： XBEPLWFXESHJNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)N=C(CN)C(CC#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile

Research Briefing on 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806899-46-6)

2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806899-46-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro and difluoromethyl substitution pattern, has shown promise in various applications, particularly in drug discovery and development. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents.

Recent research has focused on the synthetic pathways and optimization of 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis route that improves the scalability and purity of the compound. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and selective fluorination, which significantly enhanced the efficiency of the synthesis. This advancement is critical for the large-scale production of the compound, which is essential for further preclinical and clinical studies.

In addition to its synthetic utility, 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited inhibitory activity against a subset of kinases implicated in cancer progression. These findings suggest its potential as a lead compound for the development of targeted kinase inhibitors.

The pharmacokinetic and toxicological profiles of 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile have also been a subject of recent investigation. A preclinical study conducted by a leading pharmaceutical company (2023) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable bioavailability and a manageable safety profile, supporting its progression to further developmental stages. However, the study also highlighted the need for additional optimization to mitigate potential off-target effects.

Looking ahead, the potential applications of 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile extend beyond its current uses. Researchers are exploring its incorporation into more complex molecular architectures, such as bifunctional degraders (e.g., PROTACs) and covalent inhibitors. These innovative approaches could leverage the compound's unique chemical properties to address unmet medical needs in areas like oncology and autoimmune diseases. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806899-46-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic characterization underscore its potential as a valuable tool for drug discovery. Continued research and development efforts will be essential to fully realize its therapeutic potential and address the challenges associated with its clinical translation.